N-biphenyl-4-yl-6-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: 6-methyl-1,1-dioxo-N-(4-phenylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C21H19N3O3S/c1-14-7-12-19-18(13-14)23-20(24-28(19,26)27)21(25)22-17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13,20,23-24H,1H3,(H,22,25)
• InChI Key: QGKQRUVSEDGPGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)S(=O)(=O)NC(N2)C(=O)NC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

“N-biphenyl-4-yl-6-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-3-carboxamide 1,1-dioxide” is a compound that belongs to the 1,2,4-benzothiadiazine-1,1-dioxide class. This class of compounds has been reported to exhibit various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Molecular Structure Analysis

The 1,2,4-benzothiadiazine-1,1-dioxide ring is a key structural feature of this compound. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds. Other functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc. at different positions of the 1,2,4-benzothiadiazine-1,1-dioxide ring are also responsible for the activity.

Scientific Research Applications

Organic Synthesis Catalyst

This compound has been used as a catalyst in the synthesis of various organic derivatives. .

Organic Light-Emitting Diodes (OLEDs)

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Organic Field-Effect Transistors (OFETs) and Thin-Film Transistors (TFTs)

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Pharmacological Activities

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Antifungal Applications

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Future Directions

The 1,2,4-benzothiadiazine-1,1-dioxide class of compounds, to which this compound belongs, has been the subject of ongoing research due to their various pharmacological activities. Future research may focus on further exploring these activities and developing new compounds with improved efficacy and safety profiles.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .

Mode of Action

It is known that the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as halo groups at the 7 and 8 positions, alkyl, aryl, alkylamino, benzyl, keto, etc, are responsible for the activity

Biochemical Pathways

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to be involved in various biochemical pathways . For instance, some of these compounds have been reported to activate KATP channels , which play crucial roles in cellular metabolic regulation.

Result of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that various environmental factors such as light, temperature, soil water, soil fertility, and salinity can influence the accumulation of plant secondary metabolites . Therefore, it is plausible that similar factors could influence the action of this compound.